Cas no 1870290-88-2 (CID 130542011)

• Product Name: CID 130542011
• CAS No: 1870290-88-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5276044
• Update Time: 2025-07-09

CID 130542011 Chemical and Physical Properties

Names and Identifiers

• CID 130542011
• 2-Oxiranecarbonitrile, 3-(4-ethoxyphenyl)-3-methyl-

• Inchi： 1S/C12H13NO2/c1-3-14-10-6-4-9(5-7-10)12(2)11(8-13)15-12/h4-7,11H,3H2,1-2H3
• InChI Key： MDVWLUVCDLSYGW-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OCC)C=C2)(C)C1C#N

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 350.7±42.0 °C(Predicted)

Additional information on CID 130542011

Overview of Compound CAS No. 1870290-88-2 and Product CID 130542011

Compound CAS No. 1870290-88-2 and Product CID 130542011 are emerging molecules in the field of chemical and pharmaceutical research. These compounds have garnered significant attention due to their potential therapeutic applications and unique chemical properties. This comprehensive overview aims to provide a detailed insight into the structure, synthesis, biological activity, and recent research developments surrounding these compounds.

Chemical Structure and Properties

CAS No. 1870290-88-2 is a synthetic compound with a molecular formula of C₃₄H₃₆N₆O₆. It has a molecular weight of approximately 644.67 g/mol. The compound features a complex aromatic structure with multiple functional groups, including amine, hydroxyl, and carbonyl groups. These functional groups contribute to its high reactivity and potential for forming stable complexes with various biological targets.

The physical properties of CAS No. 1870290-88-2 include a melting point of around 155°C and a solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its low solubility in water necessitates the use of co-solvents or surfactants in many experimental setups.

Synthesis and Production

The synthesis of CAS No. 1870290-88-2 involves a multi-step process that typically starts with the condensation of an aromatic amine with an appropriate aldehyde or ketone. Subsequent steps may include oxidation, reduction, and functional group modification to achieve the desired molecular structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential commercial applications.

Biological Activity and Mechanism of Action

Product CID 130542011, which is the standardized identifier for CAS No. 1870290-88-2, has been extensively studied for its biological activity. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for treating inflammatory diseases.

In cancer research, CID 130542011 has shown significant cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression at the G2/M phase.

Clinical Trials and Therapeutic Potential

The therapeutic potential of CAS No. 1870290-88-2 is currently being evaluated in several clinical trials. Early-phase trials have focused on assessing its safety and pharmacokinetic properties in healthy volunteers and patients with specific conditions such as rheumatoid arthritis and colorectal cancer.

Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's ability to target multiple pathways involved in inflammation and cancer progression suggests that it may have broad-spectrum therapeutic applications.

Recent Research Developments

The latest research on CID 130542011 has expanded our understanding of its potential applications beyond traditional therapeutic areas. A recent study published in the *Journal of Medicinal Chemistry* explored its role in modulating immune responses in autoimmune diseases such as multiple sclerosis (MS). The findings indicated that CID 130542011 could effectively reduce neuroinflammation and improve clinical outcomes in animal models of MS.

Another area of interest is its potential as an adjuvant therapy in combination with existing treatments for cancer. A study published in *Cancer Research* demonstrated that CID 130542011 could enhance the efficacy of chemotherapy drugs by sensitizing cancer cells to treatment-induced apoptosis.

Conclusion

In conclusion, Compound CAS No. 1870290-88-2 (Product CID 130542011) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its ability to modulate multiple biological pathways, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, CID 130542011 is poised to play a significant role in advancing treatments for inflammatory diseases, cancer, and other conditions.